1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine

• IUPAC Name: 1-(2,5-dimethoxyphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C18H22N2O4S/c1-23-16-8-9-17(24-2)18(14-16)25(21,22)20-12-10-19(11-13-20)15-6-4-3-5-7-15/h3-9,14H,10-13H2,1-2H3
• InChI Key: KGHFXHUZJZACIC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C18H22N2O4S
• Molecular Weight: 362.4 g/mol
• CAS No.: 332021-06-4

Description

1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine is a useful research compound. Its molecular formula is C18H22N2O4S and its molecular weight is 362.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Applications

• Development of Adenosine A2B Receptor Antagonists : A study explored new synthesis methods for sulfonamides, yielding compounds with significant potency as adenosine A2B receptor antagonists. One of the most active compounds identified was a derivative exhibiting high selectivity and potency against the human A2B receptor, indicating its potential therapeutic application (Luo Yan et al., 2006).

• Antidepressant and Anxiolytic Effects : Research on phenylpiperazine derivatives, including structures similar to "1-((2,5-Dimethoxyphenyl)sulfonyl)-4-phenylpiperazine", showed promising antidepressant-like and anxiolytic-like effects in animal models. This highlights their potential as novel therapeutic agents for treating depression and anxiety disorders (K. Pytka et al., 2015).

• Enzyme Inhibition Studies : A series of 1-arylsulfonyl-4-Phenylpiperazine derivatives were investigated for their enzyme inhibition potential against α-glucosidase, lipoxygenase, acetylcholinesterase (AChE), and butyrylcholinesterase (BChE), showcasing moderate inhibitory activities. This suggests their potential utility in developing treatments for diseases related to these enzymes (M. Abbasi et al., 2017).

Molecular Probes for Biological Studies

• Development of Fluorescent Molecular Probes : The synthesis and spectral properties of new fluorescent solvatochromic dyes, based on a dimethylamino group and a sulfonyl group, were investigated. These dyes show strong solvent-dependent fluorescence, useful for creating ultra-sensitive fluorescent molecular probes for biological research (Z. Diwu et al., 1997).

Chemical Synthesis Methodologies

• Efficient Synthesis Protocols : An efficient protocol for synthesizing various substituted phenylpiperazines, potentially including "this compound", using sulfolane as a solvent was developed. This method is clean, high-yielding, and produces high-purity products, demonstrating the compound's role in facilitating chemical synthesis processes (Lokesh Ravilla et al., 2015).